Cas no 1506537-88-7 (2,3-Dihydrospiro[1lambda6-benzothiopyran-4,2'-oxirane]-1,1-dione)

• Product Name: 2,3-Dihydrospiro[1lambda6-benzothiopyran-4,2'-oxirane]-1,1-dione
• CAS No: 1506537-88-7
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 5951014
• PubChem ID: 81663409
• Update Time: 2025-06-08

2,3-Dihydrospiro[1lambda6-benzothiopyran-4,2'-oxirane]-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-5360393
• 2,3-dihydrospiro[1lambda6-benzothiopyran-4,2'-oxirane]-1,1-dione
• 1506537-88-7
• AKOS020243470
• 2,3-Dihydrospiro[1lambda6-benzothiopyran-4,2'-oxirane]-1,1-dione

• Inchi： 1S/C10H10O3S/c11-14(12)6-5-10(7-13-10)8-3-1-2-4-9(8)14/h1-4H,5-7H2
• InChI Key： YSHAHEBXHRUOIH-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2(CO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Additional information on 2,3-Dihydrospiro[1lambda6-benzothiopyran-4,2'-oxirane]-1,1-dione

2,3-Dihydrospiro[1λ6-benzothiopyran-4,2'-oxirane]-1,1-dione: A Comprehensive Overview

The compound 2,3-Dihydrospiro[1λ6-benzothiopyran-4,2'-oxirane]-1,1-dione (CAS No. 1506537-88-7) is a unique organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The benzothiopyran core and the epoxide functionality in this molecule contribute to its intriguing properties and potential applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery and materials science due to their ability to combine multiple functional groups in a single molecule. The benzothiopyran moiety in this compound is known for its photochromic properties, making it a candidate for applications in optoelectronics and sensors. Additionally, the epoxide group introduces reactivity that can be exploited in various chemical transformations.

The synthesis of 2,3-Dihydrospiro[1λ6-benzothiopyran-4,2'-oxirane]-1,1-dione involves a multi-step process that typically includes the formation of the benzothiopyran ring followed by the incorporation of the epoxide group. Researchers have explored various methodologies to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also enhanced the purity of the final product.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. The spiro structure allows for modular synthesis, where different functional groups can be introduced at specific positions to tailor the properties of the molecule for desired applications. For instance, substituting different groups on the benzothiopyran ring can alter its photochromic behavior, making it suitable for use in smart materials or adaptive optical devices.

Moreover, recent research has focused on understanding the electronic properties of 2,3-Dihydrospiro[1λ6-benzothiopyran-4,2'-oxirane]-1,1-dione using computational chemistry techniques. These studies have provided insights into its electronic structure and reactivity, paving the way for its use in organic electronics and energy storage devices. The combination of its spiro structure and functional groups makes it a versatile building block for designing new materials with tailored functionalities.

In conclusion, 2,3-Dihydrospiro[1λ6-benzothiopyran-4,2'-oxirane]-1,1-dione (CAS No. 1506537-88-7) is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development. As scientists continue to explore its properties and potential uses, this compound is expected to play an increasingly important role in advancing both fundamental and applied sciences.